N-(8-bromo-3-nitrodibenzo[b,f]oxepin-1-yl)-N-methylacetamide

• IUPAC Name: N-(3-bromo-9-nitrobenzo[b][1]benzoxepin-7-yl)-N-methylacetamide
• InChI: InChI=1S/C17H13BrN2O4/c1-10(21)19(2)15-8-13(20(22)23)9-17-14(15)5-3-11-7-12(18)4-6-16(11)24-17/h3-9H,1-2H3
• InChI Key: XBDDDEPFGBZNEO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=C2C=CC3=C(C=CC(=C3)Br)OC2=CC(=C1)[N+](=O)[O-]
• Molecular Formula: C17H13BrN2O4
• Molecular Weight: 389.2 g/mol

Description

“N-(8-bromo-3-nitrodibenzo[b,f]oxepin-1-yl)-N-methylacetamide” is a complex organic compound. The dibenz[b,f]oxepin scaffold, which is part of this compound, is an important synthetic target because a large number of compounds having this skeleton present relevant biological activities.

Synthesis Analysis

The synthesis of the dibenz[b,f]oxepin framework, a part of the compound, can be achieved through intramolecular S_NAr and McMurry reactions. The diaryl ethers required for the McMurry reaction have been obtained in good yields under microwave-assisted conditions of the reaction of salicylaldehydes with fluorobenzaldehydes without catalysts. Application of an intramolecular McMurry reaction to the synthesized diarylethers using TiCl4/Zn in THF gave the target dibenzo[b,f]oxepin system in 53%–55% yields.

Molecular Structure Analysis

The molecular structure of the compound is complex. It includes a dibenz[b,f]oxepin scaffold, which is a tricyclic structure, and also contains bromine, nitro group, and an acetamide group.

Chemical Reactions Analysis

The compound, due to its complex structure, can be involved in various chemical reactions. For instance, the synthesis of the dibenz[b,f]oxepin framework involves intramolecular S_NAr and McMurry reactions. The nitro group in the compound can also undergo various reactions.

Future Directions

Future research could focus on studying the biological activities of this compound, given the known activities of compounds with a similar dibenz[b,f]oxepin scaffold. Additionally, more studies could be done to optimize the synthesis process and increase the yield. The physical and chemical properties of the compound could also be studied in detail.